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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethoxytoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4-Dimethoxytoluene (CAS No. 38064-90-3). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks associated with this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Dimethoxytoluene is classified with the following hazard statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Therefore, stringent adherence to PPE protocols is mandatory.

Engineering Controls:

Always handle 2,4-Dimethoxytoluene in a well-ventilated area, preferably within a certified

chemical fume hood.[1]
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Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Recommended Personal Protective Equipment:

PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A full-face shield

should be used where

splashing is possible.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for handling.[3]

[4] Gloves must be inspected

prior to use and replaced

immediately if contaminated.

For prolonged or immersion

contact, thicker, reusable

gloves should be considered.

[5]

Body Protection Laboratory Coat

A fully-buttoned lab coat is

required. For larger quantities

or splash potential, an

impervious apron or coveralls

should be worn.[2][6]

Respiratory Protection Respirator

For operations where

inhalation risk is high or

ventilation is inadequate, a full-

face respirator with an

appropriate organic vapor

cartridge (e.g., type ABEK

(EN14387)) is necessary.[2]
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Safe Handling and Operational Plan
A systematic approach to handling 2,4-Dimethoxytoluene is crucial to prevent exposure and

accidents.

Procedural Steps for Handling:

Preparation:

Clearly label all containers with the chemical name and hazard information.[1]

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not inhale vapors or mists.[2]

Use non-sparking tools to prevent ignition.[7]

Keep containers tightly closed when not in use.[7]

Storage:

Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[7]

Keep separated from incompatible materials such as strong oxidizing agents.[6]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is critical.
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Incident First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[2]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2]

Spill

Evacuate the area. Wear appropriate PPE.

Contain the spill using an inert absorbent

material (e.g., sand, vermiculite). Collect the

absorbed material into a suitable, labeled

container for disposal. Do not let the chemical

enter drains.[2]

Disposal Plan
Proper disposal of 2,4-Dimethoxytoluene and its containers is essential to prevent

environmental contamination.

Waste Disposal Protocol:

Collection:
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Collect waste 2,4-Dimethoxytoluene in a designated, compatible, and properly labeled

hazardous waste container.[3] The container must be kept tightly closed.

Do not mix with other waste streams.

Storage of Waste:

Store waste containers in a designated satellite accumulation area that is secure and

away from incompatible materials.

Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[3]

All disposal activities must be in accordance with local, state, and federal regulations.[3]

Do not pour down the drain or release into the environment.[3]

Quantitative Safety Data
While specific occupational exposure limits for 2,4-Dimethoxytoluene are not established, the

limits for the structurally related compound, Toluene, can provide guidance.

Occupational Exposure Limits for Toluene (for reference):

Organization TWA (8-hour) STEL (15-minute)

OSHA PEL 200 ppm 300 ppm (ceiling)

NIOSH REL 100 ppm 150 ppm

ACGIH TLV 20 ppm -

Cal/OSHA PEL 10 ppm 150 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.[8][9]

Physical and Chemical Properties:
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Property Value

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Appearance Colorless liquid

Density 1.036 g/mL at 25 °C

Boiling Point 110-120 °C at 30 mmHg

Flash Point 93 °C (199.4 °F) - closed cup

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling and disposal of 2,4-
Dimethoxytoluene.
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Caption: Workflow for Safe Handling and Disposal of 2,4-Dimethoxytoluene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1295152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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